Cas no 2138100-32-8 (3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138100-32-8
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 5898877
• PubChem ID: 165872601
• Update Time: 2025-06-08

3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160594
• 3-[(cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol
• 2138100-32-8
• 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C16H31NO/c1-3-6-14-9-10-15(18)11-16(14)17(2)12-13-7-4-5-8-13/h13-16,18H,3-12H2,1-2H3
• InChI Key： SNNKPVTZFLRZRM-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)CC1CCCC1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138100-32-8)

3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138100-32-8) is a synthetic organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentylmethyl and propylcyclohexanol moieties, exhibits potential applications in drug discovery and development. Its molecular structure combines a cyclohexanol backbone with methylamino and cyclopentylmethyl substituents, making it a versatile intermediate for the synthesis of bioactive molecules.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. Researchers are particularly interested in compounds like 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol due to their potential role in modulating biological pathways. The compound's lipophilic properties and steric hindrance contribute to its ability to interact with specific enzyme targets, a feature highly sought after in the development of central nervous system (CNS) therapeutics.

The synthesis of 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol involves multi-step organic reactions, including reductive amination and cyclohexanol functionalization. Its CAS No. 2138100-32-8 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. The compound's molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for G-protein-coupled receptors (GPCRs). 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol has been hypothesized to exhibit affinity for certain GPCR subtypes, sparking interest in its potential as a therapeutic agent. This aligns with the growing focus on personalized medicine, where compounds with selective binding profiles are prioritized.

From an industrial perspective, the scalability of 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol production is a key consideration. Optimizing reaction yields and minimizing byproduct formation are common challenges addressed in process chemistry literature. The compound's stability under physiological conditions is another area of active investigation, particularly for applications in oral drug formulations.

Environmental and safety profiles of pharmaceutical intermediates are increasingly scrutinized. 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol is no exception, with researchers evaluating its biodegradability and ecotoxicological impact. These studies are essential for meeting stringent regulatory standards in regions like the European Union and North America.

In summary, 3-[(Cyclopentylmethyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138100-32-8) represents a promising candidate for further research in drug discovery. Its structural features and potential bioactivity make it a subject of interest for academic and industrial researchers alike. As the field of medicinal chemistry evolves, compounds like this will continue to play a pivotal role in addressing unmet medical needs.